Cas no 139716-42-0 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, hexyl ester)

• Product Name: Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, hexyl ester
• CAS No: 139716-42-0
• MF: C₂₈H₃₇NO₂S
• MW: 451.663886785507
• CID: 1279717
• Update Time: 2024-08-03

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, hexyl ester

• Inchi： 1S/C28H37NO2S/c1-3-5-7-9-10-11-13-22-14-19-25-26(21-22)32-27(29-25)23-15-17-24(18-16-23)28(30)31-20-12-8-6-4-2/h14-19,21H,3-13,20H2,1-2H3
• InChI Key： HFJODNIDSWKVSW-UHFFFAOYSA-N
• SMILES： C(OCCCCCC)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 451.25471

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 570.1±52.0 °C(Predicted)
• PSA: 39.19
• pka: 0.60±0.10(Predicted)